![molecular formula C23H24N2O3S B298874 Ethyl 4-{[3-butyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}benzoate](/img/structure/B298874.png)
Ethyl 4-{[3-butyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 4-{[3-butyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}benzoate, also known as EBTB, is a novel synthetic compound that has gained attention in recent years due to its potential applications in scientific research. EBTB is a member of the thiazolidinone family and has a unique chemical structure that makes it a promising candidate for various research applications.
Mechanism of Action
The mechanism of action of Ethyl 4-{[3-butyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}benzoate is not fully understood, but it is believed to act through multiple pathways. This compound has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and induce apoptosis. It has also been found to modulate the activity of certain neurotransmitters in the brain and protect neurons from oxidative stress. In immunology, this compound has been found to modulate the activity of certain immune cells and cytokines.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects, depending on the research application. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis. In neurology, this compound has been found to protect neurons from oxidative stress and modulate the activity of certain neurotransmitters. In immunology, this compound has been found to modulate the activity of certain immune cells and cytokines.
Advantages and Limitations for Lab Experiments
One advantage of using Ethyl 4-{[3-butyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}benzoate in lab experiments is its unique chemical structure, which makes it a promising candidate for various research applications. Another advantage is its potential therapeutic applications in cancer, neurology, and immunology. However, one limitation of using this compound in lab experiments is its limited availability and high cost.
Future Directions
There are several future directions for research involving Ethyl 4-{[3-butyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}benzoate. One direction is to further investigate its mechanism of action and potential therapeutic applications in cancer, neurology, and immunology. Another direction is to develop more efficient and cost-effective synthesis methods for this compound. Additionally, research could focus on developing derivatives of this compound with improved properties for specific research applications.
Synthesis Methods
The synthesis of Ethyl 4-{[3-butyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}benzoate involves the reaction of 4-formylbenzoic acid, 3-butyl-4-amino-2-phenyliminothiazolidinone, and ethyl cyanoacetate in the presence of a base catalyst. The resulting product is then purified using chromatography techniques to obtain pure this compound.
Scientific Research Applications
Ethyl 4-{[3-butyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}benzoate has been shown to have potential applications in various scientific research fields, including cancer research, neurology, and immunology. In cancer research, this compound has been found to inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for cancer therapy. In neurology, this compound has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In immunology, this compound has been found to modulate the immune response and may have potential applications in the treatment of autoimmune diseases.
properties
Molecular Formula |
C23H24N2O3S |
---|---|
Molecular Weight |
408.5 g/mol |
IUPAC Name |
ethyl 4-[(E)-(3-butyl-4-oxo-2-phenylimino-1,3-thiazolidin-5-ylidene)methyl]benzoate |
InChI |
InChI=1S/C23H24N2O3S/c1-3-5-15-25-21(26)20(29-23(25)24-19-9-7-6-8-10-19)16-17-11-13-18(14-12-17)22(27)28-4-2/h6-14,16H,3-5,15H2,1-2H3/b20-16+,24-23? |
InChI Key |
SXYOAJMEZSSOHM-BPNGKYSRSA-N |
Isomeric SMILES |
CCCCN1C(=O)/C(=C\C2=CC=C(C=C2)C(=O)OCC)/SC1=NC3=CC=CC=C3 |
SMILES |
CCCCN1C(=O)C(=CC2=CC=C(C=C2)C(=O)OCC)SC1=NC3=CC=CC=C3 |
Canonical SMILES |
CCCCN1C(=O)C(=CC2=CC=C(C=C2)C(=O)OCC)SC1=NC3=CC=CC=C3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.